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Compound of Interest

Compound Name: L-Iditol hexaacetate
CAS No.: 13443-46-4
Cat. No.: B019715
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L-Iditol, a naturally occurring sugar alcohol, serves as a valuable chiral building block in
chemical synthesis.[1][2] However, its high polarity and the presence of six hydroxyl groups
present significant challenges in purification and manipulation. The conversion to L-Iditol
hexaacetate is a key strategic step to overcome these hurdles. Acetylation masks the polar
hydroxyl groups, rendering the molecule less polar, more soluble in organic solvents, and
amenable to standard chromatographic purification techniques. This derivative is often not the
end product but a crucial, isolable intermediate for obtaining high-purity L-Iditol or for use in
further synthetic transformations.[3][4]

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity is fundamental to its application. L-Iditol
hexaacetate is the fully acetylated form of L-Iditol.

CAS Number and Synonyms
o CAS Number: 13443-46-4[5]
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e Synonyms: [(2S,3R,4R,5S)-2,3,4,5,6-pentaacetyloxyhexyl] acetate, SCHEMBL7149374, DB-
255084.[5]

Structural and Molecular Data

The key physicochemical properties of L-lditol hexaacetate are summarized in the table
below, providing essential data for experimental design and characterization.[5]

Property Value Source

[(2S,3R,4R,5S)-2,3,4,5,6-
IUPAC Name PubChem[5]
pentaacetyloxyhexyl] acetate

Molecular Formula Ci1sH26012 PubChem[5]

Molecular Weight 434.4 g/mol PubChem|[5]

CC(=0)OCC)OC(=0)C)OC(=0

Canonical SMILES )JC)OC(=0)C">C@@HOC(=0) PubChem|[5]
C
NJVBTKVPPOFGAT-

INChl Key PubChem[5]
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Synthesis and Purification Workflow

The synthesis of L-Iditol hexaacetate is typically achieved through the exhaustive acetylation
of L-Iditol. This process is often integrated into the purification strategy for L-Iditol itself, which
can be produced via microbial or enzymatic reduction of L-sorbose.[3]

Conceptual Synthesis Pathway

The overall workflow from a common precursor, L-sorbose, to purified L-Iditol involves the
hexaacetate intermediate. This multi-step process ensures high purity of the final product.
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Step 1: Reduction

Catalytic Hydrogenation

Crude L-lditol + D-Sorbitol

Acetic Anhydride,
Pyridine

Step 2: Acetylation (Purification Handle)

L-lditol Hexaacetate

Crystallization
br Chromatography

Step 3: Purificdtion & Deprotection

Pure L-Iditol Hexaacetate

Hydrolysis (e.g., NaOMe)

High-Purity L-Iditol

Click to download full resolution via product page

Caption: Synthesis and purification workflow for L-1ditol via its hexaacetate derivative.
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Detailed Experimental Protocol: Acetylation of L-Iditol

This protocol describes a standard laboratory procedure for the synthesis of L-Iditol
hexaacetate from L-Iditol. The causality for this choice is driven by the need to create a non-
polar derivative that readily crystallizes, separating it from unreacted starting materials and
other polar impurities.

Materials:

e L-lditol (1.0 eq)

» Acetic Anhydride (12.0 eq, excess to ensure complete reaction)
e Pyridine (Anhydrous, as solvent and catalyst)

e Dichloromethane (DCM, for extraction)

e 1M Hydrochloric Acid (HCI, for workup)

o Saturated Sodium Bicarbonate solution (for workup)
e Brine (for workup)

¢ Anhydrous Magnesium Sulfate (for drying)

o Methanol (for crystallization)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a
nitrogen atmosphere, dissolve L-lditol in anhydrous pyridine. Cool the solution to 0°C in an
ice bath.

o Rationale: The reaction is performed under inert gas to prevent moisture from quenching
the acetic anhydride. Cooling controls the exothermic reaction.

» Addition of Acetic Anhydride: Add acetic anhydride dropwise to the cooled solution over 30
minutes.
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o Rationale: Slow addition prevents a rapid temperature increase.

o Reaction Progression: Remove the ice bath and allow the reaction to stir at room
temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography
(TLC) until the starting material is fully consumed.

e Quenching and Extraction: Cool the reaction mixture back to 0°C and slowly add 1M HCI to
neutralize the pyridine. Transfer the mixture to a separatory funnel and dilute with DCM.

o Aqueous Workup: Wash the organic layer sequentially with 1M HCI, water, saturated sodium
bicarbonate solution, and finally brine.

o Rationale: This series of washes removes pyridine hydrochloride, excess acid, and any
remaining water-soluble impurities.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to yield the crude L-Iditol hexaacetate.

« Purification: Purify the crude product by crystallization from a suitable solvent system, such
as methanol, to obtain pure L-lditol hexaacetate as a crystalline solid.[3]

o Self-Validation: The purity of the crystalline product can be confirmed by measuring its
melting point and through analytical techniques like NMR spectroscopy.

Applications in Research and Drug Development

L-Iditol hexaacetate is primarily a synthetic intermediate. Its utility stems from the broader
applications of its parent compound, L-Iditol, and related structures.

e Precursor for High-Purity L-Iditol: As detailed in the synthesis section, the hexaacetate is a
key intermediate for producing highly pure L-Iditol, which is essential for consistent results in
downstream applications.

o Synthesis of Anhydrides: L-Iditol is a precursor to internal anhydrides like isoidide (1,4:3,6-
dianhydroiditol).[3][4] These rigid bicyclic diols are valuable monomers for creating specialty
polymers, such as polyesters and polyamides, with unique thermal and mechanical
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properties.[3][6] The protected hexaacetate can be a useful intermediate in multi-step
syntheses towards these targets.

o Chiral Scaffolding in Drug Discovery: Natural products and their derivatives are a
cornerstone of drug discovery.[7] The chiral backbone of L-Iditol, made accessible and
manipulable via its hexaacetate form, can be used as a scaffold for the synthesis of complex
molecules and potential drug candidates.

Analytical Characterization

Confirmation of the structure and purity of L-lditol hexaacetate is achieved using standard
analytical techniques for organic compounds.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure by identifying the chemical shifts and couplings of the protons and
carbons in the molecule.[5]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to verify the presence of key functional
groups, particularly the characteristic ester carbonyl stretch (around 1740 cm~1), and the
absence of the broad hydroxyl (-OH) stretch from the starting material.[5]

o Chromatographic Methods: Techniques like High-Performance Liquid Chromatography
(HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry (MS), are
employed to assess purity.[3]

Conclusion

L-lditol hexaacetate is more than a simple derivative; it is a strategic tool for chemists and
researchers. Its CAS number is 13443-46-4.[5] By temporarily masking the reactive hydroxyl
groups of L-Iditol, it facilitates purification and provides a stable intermediate for further
synthetic elaboration. Its role in the synthesis of high-purity sugar alcohols and as a precursor
to valuable monomers underscores its importance in both academic research and industrial
applications, including polymer chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hexaacetate]. BenchChem, [2026]. [Online PDF]. Available at:
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of-l-iditol-hexaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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